Cas no 1000505-72-5 (3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine)

• Product Name: 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine
• CAS No: 1000505-72-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5573199
• PubChem ID: 61701351
• Update Time: 2025-11-02

3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-propanamine, 2,3-dihydro-8-methoxy-
• 3-(8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propan-1-amine
• 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine

• Inchi： 1S/C12H17NO3/c1-14-10-7-9(3-2-4-13)8-11-12(10)16-6-5-15-11/h7-8H,2-6,13H2,1H3
• InChI Key： XTOUDUDZCOIRHY-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=C(CCCN)C=C2OCC1

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 344.9±42.0 °C(Predicted)
• pka: 10.15±0.10(Predicted)

Additional information on 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine

Exploring the Potential of 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine (CAS No. 1000505-72-5) in Modern Research

The compound 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine (CAS No. 1000505-72-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This benzodioxin derivative features a methoxy-substituted 1,4-benzodioxin core linked to a propylamine side chain, making it a subject of interest for researchers exploring novel bioactive molecules and pharmacological agents.

One of the most searched questions regarding this compound is: "What are the potential applications of 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine in drug discovery?" Current research suggests that its structural features may interact with various neurotransmitter systems, particularly those involving serotonin receptors. The methoxybenzodioxin moiety is known to contribute to molecular recognition in biological systems, while the propan-1-amine tail may influence binding affinity and selectivity.

From a chemical perspective, the 1,4-benzodioxin scaffold present in this molecule is increasingly recognized as a privileged structure in medicinal chemistry. Researchers are particularly interested in how the 8-methoxy substitution affects the compound's electronic properties and potential interactions with biological targets. The CAS 1000505-72-5 substance has shown promise in preliminary studies as a template for developing new central nervous system-active compounds, though much research remains to be done.

The growing interest in neuropharmacology and psychoactive compounds has led to increased searches for information about benzodioxin derivatives like this one. Many researchers are investigating whether modifications to the propan-1-amine chain could enhance the compound's bioavailability or target specificity. The presence of both hydrogen bond acceptors and hydrophobic regions in the molecule makes it particularly interesting for structure-activity relationship studies.

In the context of current drug discovery trends, the 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine structure represents an attractive starting point for the development of potential therapeutic agents. Its molecular weight and physicochemical properties fall within ranges typically considered favorable for blood-brain barrier penetration, a crucial factor for central nervous system-targeted drugs. The scientific community continues to explore whether this compound or its derivatives might offer advantages over existing medications in terms of efficacy or side effect profiles.

Synthetic chemists have shown particular interest in the preparation of CAS 1000505-72-5, with many searching for optimal synthetic routes to this benzodioxin amine derivative. The compound's synthesis typically involves multi-step procedures starting from appropriate benzodioxin precursors, with the methoxy group often introduced early in the synthetic sequence. Recent advances in green chemistry approaches have prompted investigations into more sustainable methods for producing such heterocyclic amines.

From a molecular modeling perspective, the 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine structure presents interesting features for computational studies. The dihydrobenzodioxin ring system offers conformational constraints that may be valuable in drug design, while the methoxy group and amine terminus provide potential points for interaction with biological targets. These characteristics have made this compound a subject of in silico screening studies aimed at identifying potential therapeutic applications.

The future research directions for CAS 1000505-72-5 are likely to focus on several key areas. First, detailed pharmacological characterization will be essential to fully understand its biological activity profile. Second, structure-activity relationship studies exploring modifications to both the benzodioxin core and the propylamine side chain may yield derivatives with improved properties. Finally, investigation of the compound's metabolic stability and toxicological profile will be crucial for any potential therapeutic applications.

As the scientific community continues to explore the potential of heterocyclic compounds in drug discovery, 3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine stands out as an interesting example of how subtle structural modifications can influence biological activity. The compound's unique combination of a methoxy-substituted benzodioxin and an aliphatic amine functionality makes it a valuable subject for ongoing research in medicinal chemistry and related fields.